Methyl 4-{[3-(3-chlorophenyl)-2,4-dioxo-1,3-thiazolidin-5-ylidene]methyl}benzoate

• Molecular Formula: C18H12ClNO4S
• Molecular Weight: 373.8 g/mol
• IUPAC Name: methyl 4-[(Z)-[3-(3-chlorophenyl)-2,4-dioxo-1,3-thiazolidin-5-ylidene]methyl]benzoate
• InChI: InChI=1S/C18H12ClNO4S/c1-24-17(22)12-7-5-11(6-8-12)9-15-16(21)20(18(23)25-15)14-4-2-3-13(19)10-14/h2-10H,1H3/b15-9-
• InChI Key: CXRAENBSNNRIPE-DHDCSXOGSA-N
• Isomeric SMILES: COC(=O)C1=CC=C(C=C1)/C=C\2/C(=O)N(C(=O)S2)C3=CC(=CC=C3)Cl
• SMILES: COC(=O)C1=CC=C(C=C1)C=C2C(=O)N(C(=O)S2)C3=CC(=CC=C3)Cl

Description

Methyl 4-{[3-(3-chlorophenyl)-2,4-dioxo-1,3-thiazolidin-5-ylidene]methyl}benzoate, also known as MCB, is a chemical compound that has been widely studied for its potential use in scientific research. MCB belongs to the thiazolidinone family of compounds and has been shown to have a range of biological effects, including anti-inflammatory, anti-tumor, and anti-bacterial properties. In

Mechanism of Action

The mechanism of action of Methyl 4-{[3-(3-chlorophenyl)-2,4-dioxo-1,3-thiazolidin-5-ylidene]methyl}benzoate is not fully understood, but it is thought to involve the inhibition of the NF-κB signaling pathway, a key pathway involved in inflammation and cancer. This compound has also been shown to inhibit the activity of COX-2, an enzyme involved in the production of inflammatory prostaglandins.
Biochemical and Physiological Effects:
This compound has been shown to have a range of biochemical and physiological effects. In animal models, this compound has been shown to reduce inflammation, inhibit tumor growth, and improve bacterial clearance. This compound has also been shown to have an effect on the immune system, with studies showing that it can modulate the activity of immune cells such as macrophages and T cells.

Advantages and Limitations for Lab Experiments

One advantage of using Methyl 4-{[3-(3-chlorophenyl)-2,4-dioxo-1,3-thiazolidin-5-ylidene]methyl}benzoate in lab experiments is its relatively low cost and ease of synthesis. Additionally, this compound has been shown to have a range of biological effects, making it a versatile compound for use in a variety of experiments. However, one limitation of using this compound is its low solubility in water, which can make it difficult to work with in certain experiments.

Future Directions

There are several potential future directions for research on Methyl 4-{[3-(3-chlorophenyl)-2,4-dioxo-1,3-thiazolidin-5-ylidene]methyl}benzoate. One area of interest is its potential use as an anti-tumor agent, with further studies needed to explore its efficacy in different types of cancer. Additionally, this compound could be studied further for its potential use as an anti-inflammatory and antibacterial agent, with the aim of developing new treatments for diseases such as arthritis and bacterial infections. Finally, the mechanism of action of this compound could be further elucidated, with the aim of identifying new targets for drug development.

Synthesis Methods

The synthesis of Methyl 4-{[3-(3-chlorophenyl)-2,4-dioxo-1,3-thiazolidin-5-ylidene]methyl}benzoate involves the reaction of 4-bromomethylbenzoic acid with 3-(3-chlorophenyl)-2-thioxo-4-thiazolidinone in the presence of a base such as potassium carbonate. The resulting product is then treated with methyl iodide to produce this compound. The overall yield of this compound is around 50%, and the purity of the compound can be improved through recrystallization.

Scientific Research Applications

Methyl 4-{[3-(3-chlorophenyl)-2,4-dioxo-1,3-thiazolidin-5-ylidene]methyl}benzoate has been studied for its potential use in a range of scientific research applications. One area of interest is its anti-inflammatory properties, which have been shown to be effective in reducing inflammation in animal models of arthritis and colitis. This compound has also been studied for its potential use as an anti-tumor agent, with promising results in animal models of cancer. Additionally, this compound has been shown to have antibacterial properties, making it a potential candidate for the development of new antibiotics.